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Compound of Interest

Compound Name: N2-Capryloyl lysine

CAS No.: 75383-80-1

Cat. No.: B1677609

Get Quote

-dioctanoyl-L-lysine supramolecular hydrogels.

Executive Summary & Scientific Rationale
Low-molecular-weight gelators (LMWGs) based on amino acids represent a class of stimuli-

responsive soft materials with immense potential in drug delivery and tissue engineering.

Unlike polymeric hydrogels, which rely on covalent cross-linking, lysine-based hydrogels are

formed through non-covalent interactions—specifically hydrogen bonding,

-stacking, and hydrophobic effects.

This guide focuses on

-dioctanoyl-L-lysine, a specific derivative where the lysine core acts as the polar head and the
octanoyl (C8) chains provide the hydrophobic tail.

Critical Scientific Insight: The "C8 Challenge"
Researchers must note a critical thermodynamic distinction: while lauroyl (C12) and myristoyl

(C14) derivatives form robust hydrogels easily due to strong hydrophobic aggregation, octanoyl

(C8) derivatives often lie on the boundary of solubility and gelation.
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The Problem: The shorter C8 chain reduces the hydrophobic driving force (

), often resulting in viscous Newtonian fluids or weak gels rather than self-supporting
networks at standard concentrations (1–5 mg/mL).

The Solution: This protocol utilizes a pH-switch mechanism combined with high-

concentration precursors (>20 mg/mL) and specific salt bridges (Na

) to force the transition from spherical micelles to elongated nanofibers, ensuring successful
gelation.

Synthesis of -dioctanoyl-L-lysine[1]
The synthesis follows a modified Schotten-Baumann reaction. This biphasic system allows for

the simultaneous acylation of both the

-amine and

-amine groups of L-lysine.

Materials Required[2][3][4][5][6][7][8][9][10][11][12]
L-Lysine monohydrochloride (98%)

Octanoyl chloride (99%)

Sodium hydroxide (NaOH)

Hydrochloric acid (HCl, 37%)

Solvents: Deionized water, Acetone, Diethyl ether (for washing)

Step-by-Step Synthesis Protocol
Preparation of Aqueous Phase: Dissolve L-Lysine HCl (10 mmol, 1.83 g) in 30 mL of 1.0 M

NaOH solution. Ensure the solution is clear.

Mechanism:[1][2][3][4] The base deprotonates the ammonium groups (

), making them nucleophilic.
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Schotten-Baumann Acylation: Cool the solution to 0–4 °C in an ice bath. Simultaneously add:

Octanoyl chloride (22 mmol, 3.58 g) dissolved in 10 mL acetone (dropwise).

10 mL of 2.0 M NaOH (dropwise) to maintain pH > 10.

Caution: Maintenance of pH is critical. If pH drops below 9, the amine becomes protonated

and unreactive, leading to mono-acylated byproducts.

Reaction Maturation: Stir vigorously at room temperature for 4 hours. The solution may

become cloudy as the surfactant-like product forms.

Acidification & Precipitation: Carefully add 6 M HCl dropwise to the reaction mixture until pH

reaches ~1.0.

Observation: A white waxy solid (

-dioctanoyl-L-lysine acid form) will precipitate immediately as the carboxylate is
protonated, breaking its water solubility.

Purification:

Filter the white precipitate.

Wash 3x with deionized water to remove excess NaCl.

Wash 2x with n-hexane or diethyl ether to remove unreacted fatty acid (octanoic acid).

Drying: Vacuum dry at 40 °C for 24 hours.

Yield Expectations: Typical yield is 60–75%.

Hydrogel Preparation (Sol-Gel Transition)
This protocol uses a pH-triggered assembly method.[2] The material is dissolved as a charged

surfactant (sol state) and triggered to assemble into fibers (gel state) by protonation.

Gelation Workflow Diagram
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Caption: Mechanism of pH-triggered self-assembly from repulsive micelles to entangled

nanofibrous networks.

Protocol Steps
Precursor Solution (Sol State):

Weigh 20–30 mg of the dried

-dioctanoyl-L-lysine.

Add 950 µL of deionized water.

Add 50 µL of 1.0 M NaOH.

Sonicate at 40 °C until a clear, transparent solution is obtained.

Note: For C8 derivatives, the concentration must be

2.0 wt% (20 mg/mL) to ensure fiber overlap. Lower concentrations will likely yield only
viscous fluids.

Triggering Gelation:

Method A (Rapid Gelation): Add 1.0 M HCl dropwise with localized stirring until pH reaches

~5–6. The solution will turn opaque and immobilize within seconds to minutes.

Method B (Homogeneous Gelation - Recommended): Add Glucono-
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-lactone (GDL). GDL hydrolyzes slowly to gluconic acid, lowering pH uniformly throughout
the sample.

Add GDL powder (molar ratio 1:1 to NaOH used).

Vortex immediately and let stand undisturbed.

Maturation: Allow the gel to rest at 25 °C for 12 hours. This annealing process strengthens

the fiber network.

Characterization & Data Interpretation
Rheological Analysis
Rheology is the gold standard for confirming the "gel" state.

Instrument: Rotational Rheometer (e.g., TA Instruments ARES or Anton Paar MCR).

Geometry: 25 mm Parallel Plate, 1 mm gap.

Test 1: Strain Sweep (at 1 Hz): Determine the Linear Viscoelastic Region (LVR).

Test 2: Frequency Sweep (0.1 – 100 rad/s):

Success Criteria: Storage modulus (

) must be greater than Loss modulus (

) across the frequency range (

).

C8 Specifics: Expect

values in the range of 100–1000 Pa (softer than C12/C14 gels which often exceed 10,000
Pa).

Microscopy (SEM)
To visualize the supramolecular architecture:
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Preparation: Place a small blob of gel on a silicon wafer.

Drying:Critical Step. Do not air dry, as surface tension collapses the network. Use

Lyophilization (Freeze-Drying) or Critical Point Drying.

Imaging: Coat with 5 nm Platinum/Gold. Image at 5–10 kV.

Expected Morphology: You should observe a dense network of high-aspect-ratio fibers (width

20–100 nm, length > several microns).

Summary of Properties (C8 vs. C12)
Property N-Octanoyl (C8) Lysine N-Lauroyl (C12) Lysine

Minimum Gel Concentration High (~20 mg/mL) Low (~2–5 mg/mL)

Gel Appearance Translucent / Opaque Transparent / Translucent

Mechanical Strength (

)
Weak (~10^2 Pa) Strong (~10^4 Pa)

Primary Driving Force H-Bonding > Hydrophobic Hydrophobic > H-Bonding

Solubility in Water High (Hard to precipitate) Low (Easy to precipitate)

Troubleshooting Guide
Issue: The solution became cloudy but did not gel (Precipitation).

Cause: The pH dropped too fast or too low (pH < 4).

Fix: Use the GDL method for slow acidification or stop HCl addition exactly at pH 6.0.

Issue: The sample remains a viscous liquid.

Cause: Concentration is below the Critical Gelation Concentration (CGC).

Fix: Increase concentration to 30 mg/mL. Alternatively, add 100 mM NaCl to screen charges

and encourage aggregation.
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Issue: Crystals formed instead of fibers.

Cause: Temperature dropped too slowly or solvent evaporation occurred.

Fix: Ensure rapid cooling if using a thermal switch, or seal the vial tightly during GDL

hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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